Cas no 176445-77-5 (4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile)

4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile is a versatile heterocyclic compound featuring a tetrahydro-2H-pyran scaffold substituted with a dimethylamino group and a nitrile functionality at the 4-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for the construction of complex nitrogen- and oxygen-containing heterocycles. The electron-donating dimethylamino group enhances nucleophilicity, while the nitrile moiety offers further derivatization potential. Its stability under mild conditions and compatibility with a range of reaction conditions make it suitable for pharmaceutical and agrochemical applications. The compound’s balanced lipophilicity and polarity also contribute to its utility in medicinal chemistry for scaffold diversification.
4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile structure
176445-77-5 structure
Product Name:4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile
CAS No:176445-77-5
MF:C8H14N2O
MW:154.209561824799
CID:134522
PubChem ID:10511078
Update Time:2025-06-10

4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile
    • 2H-Pyran-4-carbonitrile,4-(dimethylamino)tetrahydro-
    • 4-(dimethylamino)oxane-4-carbonitrile
    • 4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile97%
    • 4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile 97%
    • DTXSID20440969
    • FT-0724739
    • SCHEMBL13345926
    • MS-22176
    • AKOS009987165
    • A23504
    • CS-0360167
    • 176445-77-5
    • 4-(dimethylamino)-tetrahydro-2H-pyran-4-carbonitrile
    • DB-065154
    • MDL: MFCD09065026
    • Inchi: 1S/C8H14N2O/c1-10(2)8(7-9)3-5-11-6-4-8/h3-6H2,1-2H3
    • InChI Key: FDGOISRHLNMQRE-UHFFFAOYSA-N
    • SMILES: O1CCC(C#N)(CC1)N(C)C

Computed Properties

  • Exact Mass: 154.11100
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 51 °C
  • Boiling Point: 263.3±40.0 ºC (760 Torr),
  • Flash Point: 113.1±27.3 ºC,
  • Refractive Index: 1.482
  • Solubility: Soluble (658 g/l) (25 º C),
  • PSA: 36.26000
  • LogP: 0.62078

4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile Security Information

  • Hazard Statement: Harmful
  • Storage Condition:Sealed in dry,2-8°C

4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile

4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 176445-77-5, known as 4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of tetrahydropyran, a six-membered ring structure with one oxygen atom, which is widely used in various chemical applications due to its versatile properties.

4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile is characterized by its unique structure, which includes a dimethylamino group attached to the tetrahydropyran ring at the 4-position and a cyano group at the same position. This combination of functional groups imparts the molecule with interesting electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 176445-77-5 in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its ability to act as a monomer in the synthesis of novel polymers with tailored properties, such as high thermal stability and mechanical strength. These polymers have shown promise in applications ranging from electronics to biomedical devices.

In addition to its role in polymer synthesis, 4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile has also been investigated for its potential in drug delivery systems. The molecule's ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry, opening up new avenues for designing drug delivery vehicles with enhanced bioavailability and targeting capabilities.

The synthesis of CAS No. 176445-77-5 involves a multi-step process that typically begins with the preparation of tetrahydropyran derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From an analytical perspective, 4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the molecule's electronic structure and intermolecular interactions, further enhancing our understanding of its reactivity and applications.

In conclusion, CAS No. 176445-77-5, or 4-(Dimethylamino)tetrahydro-2H-pyran-4-carbonitrile, stands out as a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in its synthesis and utilization underscore its importance in contemporary chemical research.

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